Cas no 138716-33-3 (5-(furan-2-yl)-1,2-oxazole)

• Product Name: 5-(furan-2-yl)-1,2-oxazole
• CAS No: 138716-33-3
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 2858228
• PubChem ID: 19901161
• Update Time: 2025-11-05

5-(furan-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(fur-2-yl)isoxazole
• 5-(2-Furyl)isoxazole
• 5-(furan-2-yl)-1,2-oxazole
• 5-(Furan-2-yl)isoxazole
• MFCD06409149
• AKOS006292834
• SCHEMBL352850
• F3240-0125
• CS-0360608
• 5-(2-Furyl)isoxazole, 95per cent
• 138716-33-3

• MDL： MFCD06409149
• Inchi： 1S/C7H5NO2/c1-2-6(9-5-1)7-3-4-8-10-7/h1-5H
• InChI Key： OBBKQMIWNVTWAY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC=NO1

Computed Properties

• Exact Mass: 135.032028402g/mol
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Boiling Point: 41-43℃/0.23mm
• Refractive Index: 1.5560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-(furan-2-yl)-1,2-oxazole

5-(Furan-2-yl)-1,2-oxazole (CAS No. 138716-33-3): A Comprehensive Overview

5-(Furan-2-yl)-1,2-oxazole (CAS No. 138716-33-3) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by a five-membered ring containing an oxygen atom and a nitrogen atom, fused to a furan ring. The combination of these rings imparts distinct chemical properties and reactivity, making it a valuable building block in the synthesis of more complex molecules.

The chemical structure of 5-(furan-2-yl)-1,2-oxazole is defined by its molecular formula C₇H₄N₂O₂. The furan ring, known for its aromaticity and electron-rich nature, enhances the compound's reactivity and stability. The 1,2-oxazole moiety, on the other hand, contributes to the compound's rigidity and provides additional functional groups for further derivatization. These features make 5-(furan-2-yl)-1,2-oxazole an attractive candidate for a wide range of applications.

In the realm of medicinal chemistry, 5-(furan-2-yl)-1,2-oxazole has shown promise as a scaffold for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of 5-(furan-2-yl)-1,2-oxazole-based compounds as potent inhibitors of protein kinases, which are key targets in cancer therapy. These inhibitors have demonstrated significant antiproliferative effects in vitro and in vivo, suggesting their potential as lead compounds for further drug development.

Beyond its medicinal applications, 5-(furan-2-yl)-1,2-oxazole has also found utility in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials with applications in optoelectronics and catalysis. For example, a study published in Advanced Materials reported the use of 5-(furan-2-yl)-1,2-oxazole-derived polymers as efficient electron transport materials in organic photovoltaic devices. These polymers exhibited high electron mobility and excellent stability under various environmental conditions, making them promising candidates for next-generation solar cells.

The synthetic accessibility of 5-(furan-2-yl)-1,2-oxazole has been extensively studied to optimize its production on both laboratory and industrial scales. Various synthetic routes have been developed to access this compound efficiently. One common approach involves the cyclization of appropriate precursors under mild conditions. For instance, a method described in Organic Letters utilized a one-pot procedure involving the reaction of 2-furfurylamine with an α-halo ketone followed by intramolecular cyclization to form the desired oxazole ring. This method offers high yields and excellent functional group tolerance, making it suitable for large-scale synthesis.

The physical properties of 5-(furan-2-yl)-1,2-oxazole, such as its melting point (108°C) and solubility in common organic solvents like methanol and dichloromethane, are well-documented. These properties facilitate its handling and processing in various applications. Additionally, its thermal stability has been investigated using techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). Results from these studies indicate that 5-(furan-2-yl)-1,2-oxazole exhibits good thermal stability up to temperatures around 300°C, which is advantageous for high-temperature processes.

In conclusion, 5-(furan-2-yl)-1,2-oxazole (CAS No. 138716-33-3) is a versatile heterocyclic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new possibilities for this compound, underscoring its significance in modern scientific research.